Cas no 583035-51-2 (1,5-Pentanediol, 1,5-diphenyl-, dibenzoate)

• Product Name: 1,5-Pentanediol, 1,5-diphenyl-, dibenzoate
• CAS No: 583035-51-2
• MF: C₃₁H₂₈O₄
• MW: 464.551629066467
• CID: 1609687
• Update Time: 2024-08-30

1,5-Pentanediol, 1,5-diphenyl-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol, 1,5-diphenyl-, dibenzoate
• 1,5-Pentanediol, 1,5-diphenyl-, dibenzoate (9CI)

• Inchi： 1S/C31H28O4/c32-30(26-18-9-3-10-19-26)34-28(24-14-5-1-6-15-24)22-13-23-29(25-16-7-2-8-17-25)35-31(33)27-20-11-4-12-21-27/h1-12,14-21,28-29H,13,22-23H2
• InChI Key： NCFLAGIXSXPIGA-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)(C1=CC=CC=C1)CCCC(OC(=O)C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 500.21996

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 604.7±55.0 °C(Predicted)
• PSA: 115.06